BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of
Amthamine Dihydrobromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amthamine dihydrobromide

Cat. No.: B1667265

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides detailed, step-by-step
procedures for the proper disposal of Amthamine dihydrobromide, a selective histamine H2
receptor agonist. Adherence to these protocols is crucial for maintaining a safe laboratory
environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is essential to handle Amthamine
dihydrobromide with appropriate care. According to safety data sheets, this compound is
classified as harmful and an irritant.

Key Hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling
Amthamine dihydrobromide:
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e Protective gloves
» Protective clothing
o Eye and face protection[1]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[1]
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] In case of spills, absorb the
material with an inert absorbent (e.g., sand, silica gel) and transfer it into an airtight container
for disposal.[1]

Step-by-Step Disposal Procedure

The disposal of Amthamine dihydrobromide and its containers must be treated as hazardous
waste.

o Segregation: Keep Amthamine dihydrobromide waste separate from other chemical waste
streams to avoid incompatible reactions. The substance is incompatible with strong oxidizing
agents.[1]

e Containerization:

o Place solid Amthamine dihydrobromide waste into a clearly labeled, sealed, and
appropriate hazardous waste container.

o For solutions, use a labeled, leak-proof container. Given its solubility in water, do not
dispose of it down the drain.[2]

o The container must be clearly marked with "Hazardous Waste" and the chemical name:
"Amthamine dihydrobromide".

o Licensed Waste Carrier: Arrange for the collection and disposal of the hazardous waste
through a licensed and certified waste disposal carrier.[1] This is a mandatory step to ensure
compliance with local and national environmental regulations.

o Packaging for Disposal:
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o Ensure the inner packaging containing the chemical is securely sealed before placing it in
any outer packaging for transport by the waste carrier.[1]

o Contaminated outer packaging may be recyclable if thoroughly decontaminated,;
otherwise, it should also be disposed of as hazardous waste.[1]

o Documentation: Maintain a record of the disposal, including the date, quantity of waste, and
the name of the licensed waste carrier.

Chemical and Physical Properties

A summary of Amthamine dihydrobromide's key properties is provided in the table below for
easy reference.

Property Value

CAS Number 142457-00-9

Molecular Formula CeH11N3S-2HBr

Molecular Weight 319.06 g/mol

Appearance Solid, off-white

Solubility Soluble in water to 100 mM
Purity >99%

Storage Desiccate at -20°C

(Data sourced from multiple references)[2][3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Amthamine dihydrobromide.
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Amthamine Dihydrobromide Disposal Workflow

@ Amthamine Dihydrobromide Waste Gen@

Is the waste properly segregated?

Segregate from incompatible materials (e.g., strong oxidizers)
Place in a labeled, sealed hazardous waste container
Contact licensed hazardous waste carrier
Store waste in a designated, secure area pending pickup

Complete all required disposal documentation

@aste properly di@

Click to download full resolution via product page

Caption: Logical flow for the safe disposal of Amthamine dihydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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